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Compound of Interest

Compound Name: Prerubialatin

Cat. No.: B15558513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prerubialatin, identified by the Chemical Abstracts Service (CAS) number 1667718-89-9, is a

chemical compound with the molecular formula C27H20O7.[1] While its specific biological

activities and mechanisms of action are not extensively documented in publicly available

scientific literature, this guide aims to provide a consolidated summary of its known chemical

properties.

Chemical and Physical Data
A summary of the fundamental physicochemical properties of Prerubialatin is presented in the

table below. This information is critical for its handling, storage, and use in experimental

settings.
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Property Value Source

CAS Number 1667718-89-9 [1][2][3][4][5]

Molecular Formula C27H20O7 [1]

Molecular Weight 456.44 g/mol [1]

Purity Typically offered at 90%~99% [1]

Long-term Storage < -15 °C [1]

Analysis Method HPLC or GC [1]

Biological Activity and Experimental Data
As of the latest available information, there is a significant gap in the scientific literature

regarding the biological activity of Prerubialatin. No peer-reviewed studies detailing its

mechanism of action, pharmacological effects, or potential therapeutic applications have been

identified. Consequently, in-depth experimental protocols and quantitative data from biological

assays are not available.

Signaling Pathways
Due to the absence of research on its biological effects, the signaling pathways modulated by

Prerubialatin remain unknown.

Experimental Workflow for Compound Screening
For researchers interested in investigating the biological properties of Prerubialatin, a general

experimental workflow for initial compound screening is proposed. This workflow can be

adapted based on the specific research question and available resources.
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Phase 1: In Vitro ScreeningCompound Acquisition & QC
(Prerubialatin, CAS 1667718-89-9)

Target Identification
(e.g., Kinases, Receptors)

Primary Assay Development
(e.g., Binding, Enzyme Inhibition)

High-Throughput Screening (HTS)

Hit Identification & Validation

Cell-Based Potency & Efficacy
(e.g., IC50, EC50)

Validated Hits

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Toxicity & Viability Assays
(e.g., MTT, LDH)

Lead Optimization

Promising Candidates In Vivo Model Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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